Cas no 1670259-97-8 ((2R)-4,4-difluoro-2-methylpyrrolidine)

(2R)-4,4-Difluoro-2-methylpyrrolidine is a chiral pyrrolidine derivative featuring a difluoromethyl substitution at the 4-position and a methyl group at the stereogenic 2-position. This compound is valuable in synthetic and medicinal chemistry due to its rigid pyrrolidine scaffold, which enhances conformational control in drug design. The difluoro substitution imparts unique electronic and steric properties, improving metabolic stability and binding affinity in bioactive molecules. The (2R)-configuration ensures enantioselective applications, making it a versatile intermediate for asymmetric synthesis. Its high purity and well-defined stereochemistry make it particularly useful for the development of pharmaceuticals, agrochemicals, and advanced materials requiring precise structural control.

(2R)-4,4-difluoro-2-methylpyrrolidine structure

1670259-97-8 structure

Product Name:(2R)-4,4-difluoro-2-methylpyrrolidine

CAS No:1670259-97-8

MF:C₅H₉F₂N

MW:121.12846827507

CID:5181175

PubChem ID:68096728

Update Time:2025-06-09

(2R)-4,4-difluoro-2-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

- Pyrrolidine, 4,4-difluoro-2-methyl-, (2R)-
- (R)-4,4-difluoro-2-methylpyrrolidine
- (2R)-4,4-difluoro-2-methylpyrrolidine
- Inchi： 1S/C5H9F2N/c1-4-2-5(6,7)3-8-4/h4,8H,2-3H2,1H3/t4-/m1/s1
- InChI Key： VDZUDLHASRHRET-SCSAIBSYSA-N
- SMILES： N1CC(F)(F)C[C@H]1C

(2R)-4,4-difluoro-2-methylpyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Bestfluorodrug	YFF00186-0.5g	(R)-4,4-difluoro-2-methylpyrrolidine	1670259-97-8	97%	0.5g	￥3500	2023-09-19
Bestfluorodrug	YFF00186-1.0g	(R)-4,4-difluoro-2-methylpyrrolidine	1670259-97-8	97%	1.0g	￥5700	2023-01-04
Bestfluorodrug	YFF00186-5.0g	(R)-4,4-difluoro-2-methylpyrrolidine	1670259-97-8	97%	5.0g	￥17600	2023-01-04
Enamine	EN300-28253116-0.05g	(2R)-4,4-difluoro-2-methylpyrrolidine	1670259-97-8		0.05g	$912.0	2023-09-09
Enamine	EN300-28253116-0.1g	(2R)-4,4-difluoro-2-methylpyrrolidine	1670259-97-8		0.1g	$956.0	2023-09-09
Enamine	EN300-28253116-0.25g	(2R)-4,4-difluoro-2-methylpyrrolidine	1670259-97-8		0.25g	$999.0	2023-09-09
Enamine	EN300-28253116-0.5g	(2R)-4,4-difluoro-2-methylpyrrolidine	1670259-97-8		0.5g	$1043.0	2023-09-09
Enamine	EN300-28253116-1.0g	(2R)-4,4-difluoro-2-methylpyrrolidine	1670259-97-8		1.0g	$1086.0	2023-07-07
Enamine	EN300-28253116-2.5g	(2R)-4,4-difluoro-2-methylpyrrolidine	1670259-97-8		2.5g	$2127.0	2023-09-09
Enamine	EN300-28253116-5.0g	(2R)-4,4-difluoro-2-methylpyrrolidine	1670259-97-8		5.0g	$3147.0	2023-07-07